Cas no 20549-47-7 ((-)-Dihydrocarveol)

• Product Name: (-)-Dihydrocarveol
• CAS No: 20549-47-7
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 290044
• PubChem ID: 57649712
• Update Time: 2025-05-25

(-)-Dihydrocarveol Chemical and Physical Properties

Names and Identifiers

• (-)-Dihydrocarveol
• (?)-Dihydrocarveol
• DIHYDROCARVEOL, (-)-(RG)
• (1R,2R,4R)-dihydrocarveol
• (1R,2R,5R)-2-Methyl-5-(1-methylethenyl)cyclohexanol
• (1R,2R,5R)-2-Methyl-5-isopropenylcyclohexanol
• (1R,2R,5R)-5-isopropenyl-2-methylcyclohexanol
• (1R,2R,5R)-dihydrocarveol
• DIHYDROCARVEOL,(-)

• MDL： MFCD00210042
• Inchi： 1S/C10H18O/c1-7(2)9-5-4-8(3)10(11)6-9/h8-11H,1,4-6H2,2-3H3/t8-,9-,10?/m1/s1
• InChI Key： KRCZYMFUWVJCLI-MGRQHWMJSA-N
• SMILES： OC1C[C@H](C(=C)C)CC[C@H]1C

Computed Properties

• Exact Mass: 154.13600
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.926 g/mL at 20 °C(lit.)
• Flash Point: Degrees Fahrenheit:194°F
  Degrees Celsius:90°C
  
• Refractive Index: n20/D 1.476
• PSA: 20.23000
• LogP: 2.35960
• Solubility: Not determined
• Optical Activity: [α]20/D −20±1°, neat

(-)-Dihydrocarveol Security Information

• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Safety Instruction： S23; S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on (-)-Dihydrocarveol

Recent Advances in the Study of (-)-Dihydrocarveol (CAS: 20549-47-7): A Comprehensive Research Brief

The compound (-)-Dihydrocarveol (CAS: 20549-47-7), a monoterpenoid alcohol, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its diverse biological activities and potential therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, providing valuable insights for drug development and industrial applications. This research brief synthesizes the latest findings on (-)-Dihydrocarveol, highlighting its significance in contemporary research.

(-)-Dihydrocarveol is a chiral molecule derived from the hydrogenation of carveol, a natural terpenoid found in essential oils such as caraway and spearmint. Its stereochemistry plays a critical role in its biological interactions, making it a subject of interest for enantioselective synthesis and chiral drug design. Recent advancements in catalytic hydrogenation and biocatalytic methods have improved the efficiency and selectivity of (-)-Dihydrocarveol production, addressing challenges related to scalability and purity.

Pharmacological studies have revealed that (-)-Dihydrocarveol exhibits notable anti-inflammatory, antimicrobial, and antioxidant properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating inflammatory pathways by inhibiting NF-κB activation, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its antimicrobial activity against drug-resistant strains, such as Staphylococcus aureus and Candida albicans, has been documented, positioning it as a candidate for novel antimicrobial agents.

In the realm of synthetic biology, researchers have engineered microbial hosts, including Escherichia coli and Saccharomyces cerevisiae, to produce (-)-Dihydrocarveol through metabolic pathway optimization. These efforts, detailed in a 2024 Nature Biotechnology article, underscore the potential of sustainable bioproduction as an alternative to traditional chemical synthesis. Furthermore, computational modeling and molecular docking studies have elucidated the binding interactions of (-)-Dihydrocarveol with target proteins, facilitating rational drug design.

The industrial applications of (-)-Dihydrocarveol extend beyond pharmaceuticals. Its pleasant mint-like aroma has made it a valuable ingredient in fragrances and flavorings, with recent formulations emphasizing its use in eco-friendly and natural products. Regulatory assessments by agencies such as the FDA and EFSA have confirmed its safety profile, paving the way for broader commercial adoption.

In conclusion, (-)-Dihydrocarveol (CAS: 20549-47-7) represents a multifaceted compound with promising therapeutic and industrial potential. Ongoing research continues to uncover its mechanisms and applications, driven by innovations in synthesis, pharmacology, and biotechnology. Future studies may focus on clinical trials to validate its efficacy in human health, as well as scalable production methods to meet growing demand.